Ethyl 8-bromoimidazo[1,2-A]pyridine-3-carboxylate

• IUPAC Name: ethyl 8-bromoimidazo[1,2-a]pyridine-3-carboxylate
• InChI: InChI=1S/C10H9BrN2O2/c1-2-15-10(14)8-6-12-9-7(11)4-3-5-13(8)9/h3-6H,2H2,1H3
• InChI Key: AVXWHMLLGLJWEN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN=C2N1C=CC=C2Br
• Molecular Formula: C10H9BrN2O2
• Molecular Weight: 269.09 g/mol

Description

Ethyl 8-bromoimidazo[1,2-A]pyridine-3-carboxylate is a chemical compound with the CAS Number: 1397198-81-0. It has a molecular weight of 269.1. The IUPAC name for this compound is this compound.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H9BrN2O2/c1-2-15-10(14)8-6-12-9-7(11)4-3-5-13(8)9/h3-6H,2H2,1H3. This code provides a unique representation of the molecule’s structure.

Chemical Reactions Analysis

While specific chemical reactions involving this compound are not mentioned in the search results, similar compounds have been used in various chemical reactions. For example, 3-bromoimidazopyridines were obtained in ethyl acetate via one-pot tandem cyclization/bromination when only TBHP was added.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature.

Scientific Research Applications

Anti-inflammatory and Anti-hepatitis B Virus Activity

Ethyl 8-bromoimidazo[1,2-a]pyridine-3-carboxylate has been utilized in the synthesis of compounds with significant biological activities. For instance, derivatives of this compound have demonstrated potential as anti-inflammatory agents through their ability to modulate inflammatory responses. Additionally, specific derivatives have shown promising anti-hepatitis B virus (HBV) activity, indicating their potential in antiviral therapy. Such compounds were evaluated for their efficacy in inhibiting the replication of HBV DNA, highlighting the versatility of this compound derivatives in medicinal chemistry (Abignente et al., 1982); (Chen et al., 2011).

Suzuki–Miyaura Borylation and Synthesis of Heterocyclic Compounds

The palladium-catalyzed Suzuki–Miyaura borylation reaction has been applied to this compound derivatives, leading to the synthesis of dimerization products with potential applications in the pharmaceutical industry. These compounds have been incorporated into potential anti-cancer and anti-tuberculosis agents, showcasing the chemical versatility of this compound in generating nitrogen-rich systems for drug discovery (Sanghavi et al., 2022).

Synthesis of Novel Heterocyclic Systems

This compound has also been a key starting material for the synthesis of a wide range of novel heterocyclic systems. These systems include fused triazines and pyridothienopyrimidines, which have been explored for their potential biological activities. Such synthetic routes demonstrate the compound's utility in accessing structurally diverse heterocycles, potentially leading to new therapeutic agents or functional materials (Zamora et al., 2004); (Bakhite et al., 2005).

Safety and Hazards

The safety information for this compound indicates that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.

Mechanism of Action

Target of Action

pneumoniae .

Mode of Action

It’s known that imidazo[1,2-a]pyridines exhibit diverse biological properties such as anticonvulsant, antimicrobial, antiviral, antiparasitic, anti-inflammatory, antituberculosis and inhibitory effects on dna oxidation and quenching radicals .

Biochemical Pathways

Imidazo[1,2-a]pyridines are known to interact with various biochemical pathways due to their wide range of biological properties .

Pharmacokinetics

The compound’s molecular weight (26909) and physical form (solid) suggest that it may have certain bioavailability .

Action Environment

It’s known that the compound is stored at room temperature, suggesting that it has a certain degree of environmental stability .